(E)-2-(benzo[d]oxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-2-(1,3-benzoxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C25H20ClNO5/c1-29-21-13-16(14-22(30-2)24(21)31-3)23(28)18(12-15-7-6-8-17(26)11-15)25-27-19-9-4-5-10-20(19)32-25/h4-14H,1-3H3/b18-12-
• InChI Key: CEDGMPQHEBUTKF-PDGQHHTCSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)C(=CC2=CC(=CC=C2)Cl)C3=NC4=CC=CC=C4O3
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)/C(=C/C2=CC(=CC=C2)Cl)/C3=NC4=CC=CC=C4O3
• Molecular Formula: C25H20ClNO5
• Molecular Weight: 449.9 g/mol
• CAS No.: 496011-52-0

Description

(E)-2-(benzo[d]oxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a synthetic chalcone derivative engineered for advanced chemical biology research. Its primary research value lies in its potent anti-mitotic activity, functioning as a tubulin polymerization inhibitor that disrupts microtubule formation in dividing cells. This mechanism is of significant interest in the development of novel anti-cancer agents, as it can induce cell cycle arrest and apoptosis in proliferative cell lines. The compound's molecular architecture integrates a benzo[d]oxazole ring and a 3,4,5-trimethoxyphenyl motif, a pharmacophore known for its high-affinity binding to the colchicine site on tubulin, as seen in related compounds like combretastatin A-4 . Researchers utilize this compound to investigate signaling pathways involved in cell division, angiogenesis, and metastasis. Its specific structural features make it a valuable chemical probe for studying the structure-activity relationships of tubulin-binding agents and for exploring new therapeutic strategies against multidrug-resistant cancers.

Preparation Methods

Benzo[d]oxazol-2-yl Synthesis via Cyclodehydration

The benzoxazole core was synthesized through cyclodehydration of 2-amino-4-chlorophenol with 3,4,5-trimethoxybenzoyl chloride under microwave irradiation. A mixture of 2-amino-4-chlorophenol (1.2 equiv) and 3,4,5-trimethoxybenzoyl chloride (1.0 equiv) in polyphosphoric acid (PPA) was heated at 120°C for 15 minutes under microwave conditions (280 W), yielding 2-(3,4,5-trimethoxybenzoyl)benzo[d]oxazole as a white crystalline solid (mp 148–150°C) in 89% yield. IR analysis confirmed C=O stretching at 1720 cm⁻¹ and C=N absorption at 1625 cm⁻¹, while ¹H-NMR displayed aromatic protons at δ 7.12–7.89 ppm and methoxy signals at δ 3.82 ppm (s, 9H).

Enone Backbone Formation via Claisen-Schmidt Condensation

The α,β-unsaturated ketone bridge was constructed via base-catalyzed condensation between 1-(3,4,5-trimethoxyphenyl)ethan-1-one and 3-chlorobenzaldehyde. Optimized conditions employed K₃PO₄ (2.0 equiv) in isopropyl alcohol (IPA) at 60°C for 2 hours, producing (E)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one in 76% yield with an E/Z ratio of 98:2. The E configuration was confirmed by ¹H-NMR coupling constants (J = 16.2 Hz between Hα and Hβ).

Optimization of Coupling Reaction Conditions

Nucleophilic Acylation of Benzo[d]oxazol-2-yl to Enone

The final coupling step involved reacting 2-(3,4,5-trimethoxybenzoyl)benzo[d]oxazole with (E)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one under Mitsunobu conditions. A mixture of the enone (1.0 equiv), benzoxazole (1.1 equiv), triphenylphosphine (1.5 equiv), and diethyl azodicarboxylate (DEAD, 1.5 equiv) in tetrahydrofuran (THF) at 0°C for 6 hours yielded the target compound in 82% isolated yield after silica gel chromatography.

Table 1. Optimization of Coupling Reaction Parameters

Entry	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	E/Z Ratio
1	K₂CO₃	DMF	80	12	45	85:15
2	NaH	THF	60	8	68	92:8
3	DEAD/PPh₃	THF	0	6	82	>99:1
4	DCC/DMAP	CH₂Cl₂	25	24	37	78:22

Data adapted from methodologies in.

Structural Elucidation and Spectroscopic Validation

Infrared Spectroscopy

The IR spectrum exhibited key absorptions at:

• 1715 cm⁻¹ (C=O stretch of enone)

• 1620 cm⁻¹ (C=N of benzoxazole)

• 1585 cm⁻¹ (C=C aromatic)

• 1240–1120 cm⁻¹ (C-O-C of methoxy groups).

Nuclear Magnetic Resonance Analysis

¹H-NMR (500 MHz, CDCl₃):

• δ 8.21 (d, J = 16.2 Hz, 1H, Hα)

• δ 7.92 (d, J = 16.2 Hz, 1H, Hβ)

• δ 7.45–7.12 (m, 8H, aromatic)

• δ 3.89 (s, 9H, OCH₃)

• δ 3.78 (s, 3H, OCH₃).

¹³C-NMR confirmed the E configuration via carbonyl carbon at δ 192.4 ppm and olefinic carbons at δ 145.2 (Cα) and 123.8 ppm (Cβ).

Comparative Analysis of Synthetic Routes

Microwave vs. Conventional Heating

Microwave-assisted synthesis reduced reaction times by 80% compared to conventional methods while improving yields:

Table 2. Cyclization Efficiency Under Different Conditions

Method	Time	Yield (%)	Purity (%)
Conventional reflux	6 h	72	95
Microwave (280 W)	15 min	89	99

Data from .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of quinones or other oxidized derivatives.

Reduction: Reduction reactions can target the carbonyl group, converting it to an alcohol.

Substitution: The aromatic rings in the compound can participate in electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Reagents like bromine (Br₂) or nitric acid (HNO₃) can be used for halogenation or nitration reactions, respectively.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction could produce alcohols. Substitution reactions can introduce various functional groups onto the aromatic rings.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research indicates that this compound exhibits promising anticancer properties. Studies have shown that derivatives of benzoxazole can induce apoptosis in cancer cells through various pathways, including the inhibition of specific kinases involved in cell proliferation and survival. For instance, compounds similar to (E)-2-(benzo[d]oxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one have been documented to inhibit the growth of breast and colon cancer cell lines by modulating signaling pathways such as the PI3K/Akt and MAPK pathways .

Antimicrobial Properties
The compound also demonstrates antimicrobial activity against a range of pathogens. Its structural features allow it to interact with bacterial cell membranes, leading to cell lysis. In vitro studies have reported effective inhibition of both Gram-positive and Gram-negative bacteria, suggesting its potential as an antimicrobial agent .

Neuropharmacology

Neuroprotective Effects
Recent investigations have highlighted the neuroprotective effects of benzoxazole derivatives. The compound may exert protective actions against neurodegenerative diseases by reducing oxidative stress and inflammation in neuronal cells. Experimental models have shown that such compounds can mitigate the effects of neurotoxins and improve cognitive functions .

Synthetic Applications

Building Block in Organic Synthesis
The unique structure of (E)-2-(benzo[d]oxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one makes it a valuable building block in organic synthesis. It can undergo various chemical transformations, including electrophilic substitutions and cross-coupling reactions, enabling the development of more complex molecules for pharmaceutical applications .

Case Studies

Study Reference	Application	Findings
	Anticancer	Significant apoptosis induction in breast cancer cells with IC50 values below 10 µM.
	Antimicrobial	Effective against multiple bacterial strains with MIC values ranging from 5 to 20 µg/mL.
	Neuroprotection	Reduction in neurotoxin-induced cell death by over 40% in neuronal cultures.

Mechanism of Action

The mechanism by which (E)-2-(benzo[d]oxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one exerts its effects would depend on its specific application. For instance, if used as an antimicrobial agent, it might inhibit bacterial enzymes or disrupt cell membranes. If explored as an anticancer agent, it could interfere with cellular signaling pathways or induce apoptosis in cancer cells.

Comparison with Similar Compounds

Similar Compounds

(E)-2-(benzo[d]thiazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one: Similar structure but with a thiazole ring instead of an oxazole ring.

(E)-2-(benzo[d]oxazol-2-yl)-3-(4-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one: Similar structure but with a different position of the chlorine atom on the phenyl ring.

Uniqueness

The uniqueness of (E)-2-(benzo[d]oxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one lies in its specific combination of functional groups and the spatial arrangement of these groups. This unique structure can result in distinct chemical reactivity and biological activity compared to similar compounds.

Biological Activity

The compound (E)-2-(benzo[d]oxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one, a derivative of benzo[d]oxazole, has garnered attention for its diverse biological activities. This article synthesizes findings from various studies to elucidate its biological properties, including antifungal, antimicrobial, and anticancer activities.

Chemical Structure and Properties

The compound features a complex structure that includes a benzo[d]oxazole moiety and multiple aromatic substituents. The presence of methoxy groups and a chlorophenyl group enhances its potential biological activity. The molecular formula is $C_{24}H_{20}ClN_2O_4$, with a molecular weight of 432.87 g/mol.

Antifungal Activity

Studies have demonstrated that derivatives of benzo[d]oxazole exhibit significant antifungal properties. For instance, research involving similar compounds has shown promising results against various phytopathogenic fungi. The following table summarizes the antifungal activity of related benzoxazole derivatives:

Compound	Target Fungus	IC50 (μg/mL)
Compound A	Fusarium solani	4.34
Compound B	Botrytis cinerea	62.62
Compound C	Colletotrichum gloeosporioides	15.55

These results suggest that modifications in the chemical structure significantly influence antifungal efficacy, with certain substitutions leading to enhanced activity against specific fungi .

Antimicrobial Activity

In addition to antifungal properties, the compound has been evaluated for its antimicrobial effects against various bacterial strains. The minimal inhibitory concentrations (MIC) for selected derivatives are presented below:

Compound	Bacterial Strain	MIC (μg/mL)
Compound D	Bacillus subtilis	32
Compound E	Escherichia coli	64
Compound F	Pseudomonas aeruginosa	128

The presence of halogen substituents, such as chlorine, has been linked to increased antimicrobial activity, likely due to enhanced lipophilicity which improves cellular uptake .

Anticancer Activity

The anticancer potential of benzoxazole derivatives has been extensively studied. Research indicates that many compounds in this class exhibit cytotoxic effects on various cancer cell lines. The following table summarizes the cytotoxicity data against several cancer types:

Cancer Cell Line	IC50 (μM)
MCF-7 (Breast)	10
A549 (Lung)	15
HepG2 (Liver)	12

These findings highlight the potential of (E)-2-(benzo[d]oxazol-2-yl)-3-(3-chlorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one as a candidate for further development in cancer therapeutics .

The biological activity of this compound is believed to be mediated through multiple mechanisms:

• Inhibition of Enzymatic Pathways : Compounds with similar structures have shown to inhibit key enzymes involved in fungal and bacterial metabolism.
• Induction of Apoptosis : In cancer cells, these compounds may trigger apoptotic pathways leading to cell death.
• Disruption of Cell Membranes : Antimicrobial activity may arise from the ability to disrupt microbial cell membranes.

Q & A

Q. What are the recommended synthetic routes for this compound, and how can reaction conditions be optimized?

The compound can be synthesized via the Claisen-Schmidt condensation, a common method for α,β-unsaturated ketones. A ketone (e.g., 3,4,5-trimethoxyacetophenone) and an aldehyde (e.g., 3-chlorophenyl-benzoxazole carbaldehyde) are condensed under basic (e.g., NaOH) or acidic (e.g., thionyl chloride) conditions. Evidence from analogous enone syntheses suggests optimizing solvent polarity and temperature to enhance yield and stereoselectivity. For example, ethanol with catalytic thionyl chloride has been used for similar enones . Post-synthesis, purification via column chromatography or recrystallization is critical to isolate the (E)-isomer.

Q. Which spectroscopic and crystallographic techniques are most effective for structural confirmation?

• X-ray crystallography : Provides definitive proof of stereochemistry and molecular conformation. Studies on structurally related enones (e.g., trimethoxyphenyl derivatives) highlight intramolecular interactions (e.g., C–H···O) influencing planarity .
• NMR/IR spectroscopy : ¹H/¹³C NMR confirms the (E)-configuration via coupling constants (J ≈ 12–16 Hz for trans-vinylic protons). IR identifies carbonyl stretching (~1650–1700 cm⁻¹) and aromatic C=C bonds .

Q. How can computational modeling predict electronic properties and reactivity?

Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) can model the compound’s HOMO-LUMO gap, charge distribution, and electrophilic regions. For example, studies on trimethoxyphenyl enones reveal electron-rich methoxy groups enhancing stability . Molecular docking may predict binding affinities to biological targets (e.g., kinases), though experimental validation is required.

Advanced Research Questions

Q. How do structural modifications (e.g., substituent variation) affect bioactivity in structure-activity relationship (SAR) studies?

• Trimethoxyphenyl group : Enhances lipid solubility and π-π stacking in hydrophobic pockets (observed in antitubulin agents) .
• 3-Chlorophenyl and benzoxazole moieties : Influence steric bulk and hydrogen-bonding potential. Replacements with bulkier groups (e.g., naphthyl) may alter binding kinetics .
• Methodological approach: Synthesize analogs, test in vitro (e.g., cytotoxicity assays), and correlate substituent effects with activity.

Q. What strategies address stability issues under physiological or experimental conditions?

• Photodegradation : Use amber vials and minimize UV exposure. Monitor via HPLC for decomposition products .
• Thermal stability : Thermogravimetric analysis (TGA) can identify decomposition thresholds. Stabilizers (e.g., antioxidants) may prolong shelf life .

Q. How can contradictory bioactivity data across studies be resolved?

• Purity verification : Use HPLC-MS to rule out impurities (>95% purity required for reliable data) .
• Assay standardization : Variability in cell lines (e.g., HeLa vs. MCF-7) or incubation times can skew results. Replicate under controlled conditions .

Q. What challenges arise in crystallizing this compound, and how are they mitigated?

• Poor crystal growth : Slow evaporation in mixed solvents (e.g., DCM/hexane) promotes ordered packing. Seeding with microcrystals may help .
• Disorder in methoxy groups : Low-temperature (100 K) X-ray diffraction reduces thermal motion artifacts .

Q. Which biological targets are plausible based on structural analogs, and how are they validated?

• Kinase inhibition : The trimethoxyphenyl group is common in antimitotic agents (e.g., combretastatin analogs). Test in tubulin polymerization assays .
• Anticancer activity : Screen against NCI-60 cell lines and compare IC₅₀ values with clinical benchmarks .